Cas no 1877822-58-6 (2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol)

2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol is a heterocyclic compound featuring a thiadiazole ring linked to an ethanol moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The thiadiazole ring contributes to its potential bioactivity, while the hydroxyl group enhances solubility and facilitates further functionalization. Its stability under standard conditions and compatibility with common reaction conditions make it a practical choice for research and industrial applications. The compound’s versatility in forming derivatives underscores its utility in medicinal chemistry and material science. Proper handling is advised due to its potential sensitivity.
2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol structure
1877822-58-6 structure
Product Name:2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol
CAS No:1877822-58-6
MF:C4H6N2OS
MW:130.168239116669
CID:6079498
PubChem ID:54243098
Update Time:2025-06-11

2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2644361
    • 1877822-58-6
    • EN300-1838369
    • 2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
    • 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol
    • Inchi: 1S/C4H6N2OS/c7-2-1-4-3-8-6-5-4/h3,7H,1-2H2
    • InChI Key: CBJNWHBYIBHTNA-UHFFFAOYSA-N
    • SMILES: S1C=C(CCO)N=N1

Computed Properties

  • Exact Mass: 130.02008399g/mol
  • Monoisotopic Mass: 130.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 71.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 74.2Ų

2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1838369-1g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
1g
$914.0 2023-09-19
Enamine
EN300-1838369-5g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
5g
$2650.0 2023-09-19
Enamine
EN300-1838369-10g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
10g
$3929.0 2023-09-19
Enamine
EN300-1838369-0.05g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
0.05g
$768.0 2023-09-19
Enamine
EN300-1838369-0.1g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
0.1g
$804.0 2023-09-19
Enamine
EN300-1838369-0.25g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
0.25g
$840.0 2023-09-19
Enamine
EN300-1838369-0.5g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
0.5g
$877.0 2023-09-19
Enamine
EN300-1838369-1.0g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
1g
$1229.0 2023-06-01
Enamine
EN300-1838369-2.5g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
2.5g
$1791.0 2023-09-19
Enamine
EN300-1838369-5.0g
2-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1877822-58-6
5g
$3562.0 2023-06-01

Additional information on 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol

Introduction to 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol (CAS No. 1877822-58-6)

2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol, identified by the chemical abstracts service number 1877822-58-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. Thiadiazole derivatives have been extensively studied due to their potential applications in drug development, particularly in the treatment of various diseases such as infections, inflammation, and cancer.

The molecular structure of 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol consists of a thiadiazole ring fused with an ethanol side chain. The thiadiazole ring is characterized by a sulfur atom and two nitrogen atoms in its five-membered aromatic ring system. This unique structural feature contributes to the compound's reactivity and its ability to interact with biological targets. The ethanol side chain provides a hydrophilic moiety, enhancing the solubility and bioavailability of the compound, which is crucial for its pharmacological efficacy.

Recent research has highlighted the therapeutic potential of thiadiazole derivatives, including 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol, in various disease models. Studies have demonstrated that thiadiazole compounds can modulate multiple biological pathways, making them promising candidates for the development of novel therapeutic agents. For instance, certain thiadiazole derivatives have been shown to exhibit antimicrobial properties by inhibiting bacterial and fungal growth. Additionally, they have been investigated for their anti-inflammatory effects, which are mediated through the modulation of cytokine production and immune cell function.

In the context of cancer research, 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol has been explored for its ability to induce apoptosis in tumor cells. The thiadiazole moiety is believed to interact with specific cellular targets, disrupting key signaling pathways involved in cancer cell survival and proliferation. Preclinical studies have suggested that this compound may be particularly effective against certain types of cancer, such as breast and colorectal cancer. The ethanol side chain further enhances the compound's ability to penetrate cellular membranes, improving its intracellular delivery and therapeutic efficacy.

The synthesis of 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The thiadiazole ring is typically synthesized via cyclization reactions involving appropriate precursors such as hydrazine derivatives and diketones or dithioesters. The subsequent introduction of the ethanol side chain is achieved through nucleophilic substitution or reduction reactions. Advanced synthetic techniques such as flow chemistry have been employed to optimize these reactions, improving scalability and reducing byproduct formation.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(1,2,3-Thiadiazol-4-yl)ethan-1-ol. These studies have provided valuable insights into the compound's bioavailability and potential toxicity profiles. The ethanol side chain plays a crucial role in determining the compound's solubility in both aqueous and lipid environments, which is essential for its transport across biological barriers such as cell membranes. Additionally, metabolic studies have identified key enzymatic pathways involved in the degradation of this compound within living systems.

The development of novel drug candidates often involves structure-based drug design approaches to optimize pharmacological properties. Computational modeling techniques have been utilized to predict the binding affinity of 2-(1,2,3-Thiadiazol-4-yilethan-1-ol to biological targets such as enzymes and receptors. These simulations help in identifying structural modifications that can enhance binding interactions and improve therapeutic efficacy. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with reduced side effects.

In conclusion, 2-(1 243Thiadiazol -4 -yilethan - 11 ol (CAS No .18778 222 -58 -6 ) is a promising pharmacological agent with diverse therapeutic applications . Its unique molecular structure , characterized by a thiadiazole ring and an ethanol side chain , contributes to its biological activity . Recent research has highlighted its potential in treating infections , inflammation , and cancer . Advances in synthetic chemistry , pharmacokinetic studies , and computational modeling continue to enhance our understanding of this compound's therapeutic potential . As further research unfolds , 243Thiadiazol -4 -yilethan - 11 ol may emerge as a valuable addition to the pharmaceutical arsenal . p >

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd